Cas no 1171028-49-1 (methyl 1-propyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-propyl-1H-pyrazole-3-carboxylate
• CAS No: 1171028-49-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD09473400
• CID: 3158801
• PubChem ID: 25247474
• Update Time: 2025-04-21

methyl 1-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-propyl-1H-pyrazole-3-carboxylate
• AKOS005167673
• STK351682
• EN300-231327
• MFCD09473400
• 1171028-49-1
• methyl1-propyl-1H-pyrazole-3-carboxylate
• SCHEMBL25786633
• WWB02849
• methyl 1-propylpyrazole-3-carboxylate

• MDL： MFCD09473400
• Inchi： 1S/C8H12N2O2/c1-3-5-10-6-4-7(9-10)8(11)12-2/h4,6H,3,5H2,1-2H3
• InChI Key： AEOXTUZAVMBILO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(CCC)N=1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 253.9±13.0 °C at 760 mmHg
• Flash Point: 107.3±19.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 1-propyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives